Cas no 68189-20-8 (2-tert-butyl-3,6-xylenol)

2-tert-butyl-3,6-xylenol structure
2-tert-butyl-3,6-xylenol structure
Product Name:2-tert-butyl-3,6-xylenol
CAS No:68189-20-8
MF:C12H18O
MW:178.270723819733
CID:969446
PubChem ID:109706
Update Time:2025-04-19

2-tert-butyl-3,6-xylenol Chemical and Physical Properties

Names and Identifiers

    • 2-tert-butyl-3,6-xylenol
    • 2-tert-butyl-3,6-dimethylphenol
    • Phenol, 2-(1,1-dimethylethyl)-3,6-dimethyl-
    • EINECS 269-179-2
    • 68189-20-8
    • 6-t-butyl-2,5-xylenol
    • DTXSID9071214
    • SCHEMBL394653
    • NS00036463
    • PJDIFJZYWQETDT-UHFFFAOYSA-N
    • Inchi: 1S/C12H18O/c1-8-6-7-9(2)11(13)10(8)12(3,4)5/h6-7,13H,1-5H3
    • InChI Key: PJDIFJZYWQETDT-UHFFFAOYSA-N
    • SMILES: OC1=C(C)C=CC(C)=C1C(C)(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

2-tert-butyl-3,6-xylenol Related Literature

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